Cas no 1189499-82-8 (1-Methyl-4-hydroxypiperidine-d4)

1-Methyl-4-hydroxypiperidine-d4 Properties

Names and Identifiers

• 1-Methyl-4-hydroxypiperidine
• 1-Methyl-4-hydroxypi
• 1-Methyl-4-hydroxypiperidine-d4
• 2,2,6,6-tetradeuterio-1-methylpiperidin-4-ol
• J-003949
• 1189499-82-8
• AKOS030254527
• DTXSID70676034
• 1-Methyl(2,2,6,6-~2~H_4_)piperidin-4-ol
• +Expand

• InChIKey： BAUWRHPMUVYFOD-CQOLUAMGSA-N
• Inchi： InChI=1S/C6H13NO/c1-7-4-2-6(8)3-5-7/h6,8H,2-5H2,1H3/i4D2,5D2
• SMILES： CN1CCC(CC1)O

Computed Properties

• Exact Mass: 119.12500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.124821022g/mol
• Heavy Atom Count: 8
• Complexity: 66.9
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 0.01080
• PSA: 23.47000